Cas no 854272-78-9 ([4-(6-bromo-3-nitro-quinolin-4-ylamino)phenyl]acetonitrile)

[4-(6-bromo-3-nitro-quinolin-4-ylamino)phenyl]acetonitrile structure
854272-78-9 structure
Product Name:[4-(6-bromo-3-nitro-quinolin-4-ylamino)phenyl]acetonitrile
CAS No:854272-78-9
MF:C17H11BrN4O2
MW:383.198842287064
CID:2119809
PubChem ID:69158163
Update Time:2025-04-21

[4-(6-bromo-3-nitro-quinolin-4-ylamino)phenyl]acetonitrile Chemical and Physical Properties

Names and Identifiers

    • [4-(6-bromo-3-nitro-quinolin-4-ylamino)phenyl]acetonitrile
    • DB-336582
    • SCHEMBL4715795
    • 854272-78-9
    • Inchi: 1S/C17H11BrN4O2/c18-12-3-6-15-14(9-12)17(16(10-20-15)22(23)24)21-13-4-1-11(2-5-13)7-8-19/h1-6,9-10H,7H2,(H,20,21)
    • InChI Key: AGYZRGCDYFQQJY-UHFFFAOYSA-N
    • SMILES: BrC1C=CC2C(C=1)=C(C(=CN=2)[N+](=O)[O-])NC1C=CC(CC#N)=CC=1

Computed Properties

  • Exact Mass: 382.00654Da
  • Monoisotopic Mass: 382.00654Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 3
  • Complexity: 495
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.5
  • Topological Polar Surface Area: 94.5Ų
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